Melting‑Point Gap of 87 °C Between the Hydrochloride Salt and the Free Base Dictates Weighing Protocol and Room‑Temperature Handling
The hydrochloride salt (3‑chloropyridazin‑1‑ium chloride, CAS 856847‑77‑3) exhibits a melting point of 122 °C , while the corresponding free base (3‑chloropyridazine, CAS 1120‑95‑2) melts at approximately 35 °C . At ambient laboratory temperature (20–25 °C), the free base is therefore near or below its melting point and may exist as a semi‑solid or low‑viscosity liquid that is difficult to weigh precisely, whereas the hydrochloride salt remains a free‑flowing crystalline solid. This 87 °C difference eliminates the need for cold‑room handling or chilled‑balance protocols that are often required for the low‑melting free base.
| Evidence Dimension | Melting point (physical form at 20–25 °C) |
|---|---|
| Target Compound Data | 122 °C (solid crystalline powder) |
| Comparator Or Baseline | 3‑Chloropyridazine free base: mp ~ 35 °C (near‑liquid/semi‑solid at RT) |
| Quantified Difference | Δmp = 87 °C |
| Conditions | Differential scanning calorimetry / capillary melting point; ambient pressure |
Why This Matters
A solid with a melting point well above room temperature simplifies automated dispensing, improves gravimetric accuracy for sub‑millimole reactions, and reduces the risk of inconsistent stoichiometry caused by liquid‑cling losses.
